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Compound of Interest

Compound Name: 2,3-Dimethylheptane

Cat. No.: B1293410 Get Quote

Disclaimer: Extensive literature searches did not yield specific examples of 2,3-
Dimethylheptane being used as a primary component or having a unique, documented role in

materials science research. The following application notes are based on the compound's

general properties as a non-polar solvent and are presented as a hypothetical guide for its

potential use in this context. The experimental protocols are adapted from general procedures

in materials synthesis and should be considered as a starting point for exploratory research.

Physicochemical Properties of 2,3-Dimethylheptane
2,3-Dimethylheptane is a branched alkane, a class of saturated hydrocarbons. Its physical

and chemical properties make it a potential non-polar solvent for various applications.[1] A

summary of its key properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₉H₂₀ [2][3]

Molecular Weight 128.26 g/mol [3]

Appearance Colorless liquid [1]

Density 0.726 g/mL at 25 °C

Boiling Point 140 °C

Refractive Index n20/D 1.409

Flash Point 91 °C (closed cup)

Solubility
Insoluble in water; soluble in

organic solvents

Hypothetical Application: Non-Polar Solvent for
Nanoparticle Synthesis
Application Note: Due to its non-polar nature and relatively high boiling point, 2,3-
dimethylheptane could potentially be used as a solvent in the synthesis of hydrophobic

nanoparticles. Its inertness, characteristic of alkanes, would prevent it from interfering with the

chemical reactions during nanoparticle formation. The high boiling point allows for a wide range

of reaction temperatures, which is a critical parameter for controlling nanoparticle size and

crystallinity.

Experimental Workflow for Hypothetical Nanoparticle Synthesis

The following diagram illustrates a general workflow for the synthesis of nanoparticles where a

non-polar solvent like 2,3-dimethylheptane could be employed.
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Preparation

Reaction

Purification

Dissolve Precursor in
2,3-Dimethylheptane

Add Surfactant to Solution

Stir

Heat to Reaction Temperature

Inject Reducing Agent

Nanoparticle Growth

Nucleation

Precipitate with Anti-Solvent

Centrifuge and Decant

Wash and Redisperse
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Solvent Selection Criteria Solvent Type

Example
Precursor Solubility Polarity Polar Solvents

(e.g., Water, Alcohols)

Non-Polar Solvents
(e.g., Alkanes, Toluene)Boiling Point

Chemical Inertness

2,3-Dimethylheptane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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